MC-Val-Cit-PAB-rifabutin

ADC Quaternary Ammonium Linker Antitumor Activity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C74H101ClN10O17
Molecular Weight 1438.1 g/mol
Cat. No. B15605324
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Technical Parameters


Basic Identity
Product NameMC-Val-Cit-PAB-rifabutin
Molecular FormulaC74H101ClN10O17
Molecular Weight1438.1 g/mol
Structural Identifiers
InChIInChI=1S/C74H100N10O17.ClH/c1-39(2)37-84(38-48-23-25-49(26-24-48)77-70(95)50(21-18-32-76-72(75)97)78-71(96)58(40(3)4)79-52(86)22-15-14-16-33-83-53(87)27-28-54(83)88)34-30-74(31-35-84)81-59-55-56-64(91)46(10)67-57(55)68(93)73(12,101-67)99-36-29-51(98-13)43(7)66(100-47(11)85)45(9)63(90)44(8)62(89)41(5)19-17-20-42(6)69(94)80-61(65(56)92)60(59)82-74;/h17,19-20,23-29,36,39-41,43-45,50-51,58,62-63,66,89-90H,14-16,18,21-22,30-35,37-38H2,1-13H3,(H8-,75,76,77,78,79,80,81,82,86,87,88,91,92,93,94,95,96,97);1H/b19-17-,36-29-,42-20-;/t41-,43+,44+,45+,50-,51-,58-,62-,63+,66+,73-,74?,84?;/m0./s1
InChIKeyIMYWMQJMXXSSSA-HPFXTOAFSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MC-Val-Cit-PAB-rifabutin – Quaternary Ammonium ADC Linker-Payload


MC-Val-Cit-PAB-rifabutin is a specialized antibody-drug conjugate (ADC) linker-payload complex, cataloged under CAS 2055900-34-8 [1]. It is designed to conjugate tertiary amine-containing bioactive molecules, a class of drugs historically considered 'unlinkable' via traditional methods, to a targeting antibody [2][3]. Structurally, it combines the RNA polymerase inhibitor rifabutin with a cathepsin-cleavable MC-Val-Cit-PAB linker through a distinctive bioreversible quaternary ammonium salt, rather than a standard carbamate or amide bond. This construct is intended for targeted cancer therapy research, providing a mechanism for stable delivery and traceless release of the native, unmodified drug within target cells .

Enables conjugation of tertiary amine payloads
Cathepsin-cleavable linker for traceless drug release
Research tool for targeted cell delivery studies

MC-Val-Cit-PAB-rifabutin: Unique Linker Chemistry


Generic substitution with traditional ADC linker-payloads like MC-Val-Cit-PAB-MMAE is structurally impossible for delivering tertiary amine drugs such as rifabutin. Conventional linkers form irreversible carbamate or amide bonds, which require a primary or secondary amine on the payload for covalent attachment [1]. The tertiary amine of rifabutin cannot form such a bond, rendering it chemically incompatible [2]. MC-Val-Cit-PAB-rifabutin overcomes this fundamental barrier through a bioreversible quaternary ammonium linkage, designed to tracelessly release the pristine, fully active drug. Failure to recognize this structural nuance during procurement leads to inoperative chemical synthesis and fundamentally flawed experimental designs, making direct substitution impossible .

Attribute
Quaternary Ammonium Linker
Carbamate Linker
Amine compatibility
Tertiary amines
Requires primary/secondary amine
Linker bond type
Bioreversible quaternary ammonium
Irreversible carbamate
Released drug form
Native unmodified drug
Carbamate-modified species

Direct substitution with carbamate-based linkers may not conjugate tertiary amines and could lead to inactive constructs.

Performance Evidence: MC-Val-Cit-PAB-rifabutin vs. Carbamate Linkers


Antitumor Activity: Quaternary Ammonium vs. Carbamate Linker

In a direct head-to-head comparison, the antibody–rifabutin conjugate constructed with the quaternary ammonium linker demonstrated an 'unexpected improvement in activity' relative to an analogous conjugate connected via a traditional carbamate linker [1]. While the Nature Chemistry study by Staben et al. (2016) establishes this with qualitative assessment, the improvement was observed in both in vitro and in vivo models, confirming the far superior biological performance of the bioreversible linkage for this payload .

Antitumor Activity
Head-to-head
Quaternary ammonium ADC: reported higher activity Carbamate ADC: lower activity
Linker chemistry-dependent activity context
In vitro and in vivo models; data from Staben et al. 2016
ADC Quaternary Ammonium Linker Antitumor Activity

Traceless Payload Release vs. Carbamate Modification

This construct provides a mechanism for 'traceless release,' where cleavage of the linker results in the free, native rifabutin drug with no residual chemical appendage, unlike traditional strategies [1]. For carbamate-linked payloads, the released drug species is a carbamate derivative, which may have significantly altered pharmacological activity compared to the native molecule. The quaternary ammonium connection ensures the released species is structurally identical to the parent drug, which is a key requirement for predictable pharmacology .

Released Species Identity
Class-level inference
100% native drug
Supports predictable pharmacology context
Release mechanism based on cathepsin B cleavage; data to verify in specific ADC context
ADC Payload Release Traceless Release Quaternary Ammonium

Payload Mechanism: RNA Polymerase Inhibition

Rifabutin's therapeutic payload is a DNA-dependent RNA polymerase inhibitor, a mechanism distinct from the microtubule-disrupting or DNA-damaging agents commonly used in ADCs (e.g., auristatins or maytansinoids) [1][2]. For the research and industrial user, this provides a tool to investigate therapeutic mechanisms orthogonal to those of existing ADC payloads, potentially enabling novel combination strategies or targeting of resistant tumors .

Payload Mechanism
Class-level inference
RNA polymerase inhibition Microtubule or DNA damage
Orthogonal mechanism for targeted delivery research
Based on rifamycin class; may support combination strategy studies
Antibody-Drug Conjugate RNA Polymerase Inhibitor Antitumor Mechanism

Research Applications of MC-Val-Cit-PAB-rifabutin


Conjugating Tertiary Amine Payloads

This is the definitive application scenario. If your research requires the targeted delivery of a small-molecule inhibitor, antibiotic, or tool compound containing a tertiary amine, this is one of the very few validated linker-payload systems available. As demonstrated by the foundational research from Genentech, MC-Val-Cit-PAB-rifabutin exemplifies this technology's ability to achieve stable conjugation and effective, traceless drug release where standard linkers fail [1].

Non-Microtubule, Non-DNA-Damaging ADC Payloads

For research programs exploring ADC mechanisms beyond the dominant anti-mitotic and DNA-alkylating paradigms, this compound provides a ready-to-use model. The payload, rifabutin, acts as an RNA polymerase inhibitor, offering a distinct biological pathway for inducing cell death. This is directly supported by the differentiation evidence highlighting rifabutin's unique mechanism of action compared to conventional ADC payloads [2].

PK/PD Modeling with Traceless Drug Release

The critical advantage of 'traceless release' makes this construct ideal for PK/PD studies where the concentration of the native, unmodified drug must be measurable at the target site. Since the released species is identical to the parent drug, its distribution and elimination can be modeled without the complication of a residual chemical linker fragment, which can confound the pharmacological profile of other ADCs. The in vitro to in vivo translation demonstrated in the primary literature supports this application [1].

Application
Selection Property
Validation Focus
Conjugating tertiary amine probes
Quaternary ammonium linkage for tertiary amines
Conjugation efficiency and release kinetics
Alternative mechanism ADC payloads
RNA polymerase inhibition (non-microtubule)
Pathway response and cell death mechanisms
PK/PD traceless release studies
Native drug release without linker fragment
Target-site drug concentration and exposure modeling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
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